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Compound of Interest

Compound Name: RSV604

Cat. No.: B1680153 Get Quote

This document provides essential safety, logistical, and operational information for the proper

handling and disposal of RSV604, an inhibitor of the respiratory syncytial virus (RSV). The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Product Identification and Properties
Systematic Name: (S)-1-(2-fluorophenyl)-3-(2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1][2]di-

azepin-3-yl)-urea[1]

CAS Number: 676128-63-5[3][4][5]

Molecular Formula: C22H17FN4O2[1][4]

Molar Mass: 388.4 g/mol [1]

RSV604 is a white, solid powder that is stable at room temperature[1]. It is an inhibitor of RSV

replication and targets the viral nucleocapsid (N) protein[3][6][7].

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), RSV604 is not classified as a hazardous substance

according to the Globally Harmonized System (GHS)[5]. However, as with any research

chemical, appropriate laboratory practices should be followed.
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Personal Protective Equipment (PPE): Standard laboratory attire, including a lab coat, safety

glasses, and chemical-resistant gloves, should be worn when handling RSV604.

Handling: Avoid inhalation of dust and direct contact with skin and eyes. No special handling

measures are required beyond standard laboratory protocols[5].

Storage: Store in a well-ventilated place. Keep the container tightly closed. For long-term

storage, a temperature of -20°C is recommended[3].

Disposal Procedures
While RSV604 is not classified as hazardous, all chemical waste should be disposed of

responsibly to prevent environmental contamination.

Step-by-Step Disposal Guide:

Waste Collection:

Collect waste RSV604, including contaminated consumables (e.g., pipette tips, gloves), in

a designated, sealed, and clearly labeled waste container.

Do not mix with other chemical waste streams unless compatibility is confirmed.

Institutional Guidelines:

Consult your institution's Environmental Health and Safety (EHS) department for specific

protocols on chemical waste disposal. Institutional guidelines may have specific

requirements even for non-hazardous materials.

Disposal Route:

Dispose of the chemical waste through a licensed waste disposal contractor.

Do not dispose of RSV604 down the drain or in regular trash unless explicitly permitted by

your local regulations and institutional EHS office[5].

Accidental Release and First Aid Measures
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Spillage: In case of a spill, mechanically pick up the solid material. Avoid generating dust.

Clean the area with a suitable solvent and dispose of cleaning materials as chemical

waste[5].

First Aid:

After inhalation: Move to fresh air.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water.

After ingestion: Rinse mouth with water.

Quantitative Data Summary
The following table summarizes key quantitative data for RSV604, including its physical

properties and biological activity.

Parameter Value Reference

Molar Mass 388.4 g/mol [1]

Melting Point
243 to 245°C (with

decomposition)
[1]

EC50 (HEp-2 cells)
0.86 μM (inhibition of RSV-

induced cell death)
[3][4]

EC50 (Plaque Reduction)
0.5 to 0.9 μM (against various

RSV strains)
[3]

Binding Affinity (Kd)
1.6 μM (to nucleocapsid

protein)
[3]

Mechanism of Action and Experimental Workflow
RSV604 inhibits the replication of the respiratory syncytial virus. Its mechanism of action

involves targeting the viral nucleocapsid (N) protein, which is essential for the virus to replicate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cdn.caymanchem.com/cdn/msds/29041m.pdf
https://www.benchchem.com/product/b1680153?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2043207/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2043207/
https://www.medchemexpress.com/RSV604.html
https://www.caymanchem.com/product/29041/rsv-604
https://www.medchemexpress.com/RSV604.html
https://www.medchemexpress.com/RSV604.html
https://www.benchchem.com/product/b1680153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


its RNA genome[2][6][7]. By binding to the N protein, RSV604 disrupts the formation of the

ribonucleoprotein complex, a critical step in the viral life cycle.

Diagram: RSV604 Mechanism of Action
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Caption: Mechanism of RSV604 inhibiting viral replication.

Experimental Protocol: Plaque Reduction Assay
A plaque reduction assay is a standard method to measure the antiviral activity of a compound.

The following is a generalized protocol based on descriptions of RSV604's testing[1].

Cell Seeding: Plate a monolayer of HEp-2 cells in 6-well plates and grow to confluence.

Infection: Infect the cell monolayers with a known concentration of RSV (e.g., 500 PFU/ml)

for 2 hours.

Compound Addition: Remove the virus inoculum and overlay the cells with a medium

containing 0.6% agarose and varying concentrations of RSV604.

Incubation: Incubate the plates for 5 days to allow for plaque formation.

Fixation and Staining: Fix the cells with 10% formaldehyde, remove the agarose overlay, and

stain the cells with methylene blue to visualize the plaques.

Quantification: Count the number of plaques in each well. The results are expressed as the

percentage of virus replication compared to untreated control wells. The EC50 value is

calculated as the concentration of RSV604 that reduces the number of plaques by 50%.

Workflow: Chemical Waste Disposal
The following diagram illustrates the general workflow for the disposal of a research chemical

like RSV604.
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Caption: General workflow for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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